Cas no 1448059-16-2 (1-(2,4-dichloro-5-methylbenzenesulfonyl)-3-(2-methylpropane-2-sulfonyl)pyrrolidine)

• Product Name: 1-(2,4-dichloro-5-methylbenzenesulfonyl)-3-(2-methylpropane-2-sulfonyl)pyrrolidine
• CAS No: 1448059-16-2
• MF: C₁₅H₂₁Cl₂NO₄S₂
• MW: 414.367540121078
• CID: 5977580
• PubChem ID: 71805998
• Update Time: 2025-07-09

1-(2,4-dichloro-5-methylbenzenesulfonyl)-3-(2-methylpropane-2-sulfonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dichloro-5-methylbenzenesulfonyl)-3-(2-methylpropane-2-sulfonyl)pyrrolidine
• 3-tert-butylsulfonyl-1-(2,4-dichloro-5-methylphenyl)sulfonylpyrrolidine
• AKOS024558575
• 1448059-16-2
• 3-(tert-butylsulfonyl)-1-((2,4-dichloro-5-methylphenyl)sulfonyl)pyrrolidine
• F6435-7401

• Inchi： 1S/C15H21Cl2NO4S2/c1-10-7-14(13(17)8-12(10)16)24(21,22)18-6-5-11(9-18)23(19,20)15(2,3)4/h7-8,11H,5-6,9H2,1-4H3
• InChI Key： WRAQGHDJRKRFKK-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC(C)=C(Cl)C=C2Cl)(=O)=O)CCC(S(C(C)(C)C)(=O)=O)C1

Computed Properties

• Exact Mass: 413.0289059g/mol
• Monoisotopic Mass: 413.0289059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 88.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(2,4-dichloro-5-methylbenzenesulfonyl)-3-(2-methylpropane-2-sulfonyl)pyrrolidine

Comprehensive Overview of 1-(2,4-Dichloro-5-methylbenzenesulfonyl)-3-(2-methylpropane-2-sulfonyl)pyrrolidine (CAS No. 1448059-16-2)

1-(2,4-Dichloro-5-methylbenzenesulfonyl)-3-(2-methylpropane-2-sulfonyl)pyrrolidine (CAS No. 1448059-16-2) is a specialized sulfonamide-based compound with a unique molecular structure that has garnered significant interest in pharmaceutical and agrochemical research. This compound features a pyrrolidine core substituted with two distinct sulfonyl groups, making it a valuable intermediate for the synthesis of biologically active molecules. Its dual sulfonyl functionality enhances its reactivity and potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The growing demand for sulfonamide derivatives in medicinal chemistry has placed compounds like 1-(2,4-dichloro-5-methylbenzenesulfonyl)-3-(2-methylpropane-2-sulfonyl)pyrrolidine at the forefront of research. Recent studies highlight its role in targeting inflammatory pathways and metabolic disorders, aligning with current trends in precision medicine. Researchers are also exploring its potential in crop protection, as sulfonamides are known for their herbicidal and fungicidal properties. This dual applicability makes it a compound of high relevance in both life sciences and agricultural innovation.

From a structural perspective, the pyrrolidine ring in this compound contributes to its conformational rigidity, which is critical for binding to biological targets. The 2,4-dichloro-5-methylbenzenesulfonyl moiety introduces electron-withdrawing effects, while the 2-methylpropane-2-sulfonyl group adds steric bulk, influencing solubility and bioavailability. These features are often discussed in forums and publications focusing on structure-activity relationships (SAR), a hot topic among chemists and pharmacologists.

In the context of green chemistry, the synthesis of CAS No. 1448059-16-2 has been optimized to reduce waste and improve yield, addressing the industry's shift toward sustainable practices. Questions about its scalability and environmental impact frequently appear in search queries, reflecting the broader societal emphasis on eco-friendly production methods. Analytical techniques such as HPLC and NMR are routinely employed to characterize this compound, ensuring purity and consistency for research applications.

The versatility of 1-(2,4-dichloro-5-methylbenzenesulfonyl)-3-(2-methylpropane-2-sulfonyl)pyrrolidine extends to its use in high-throughput screening (HTS) platforms, where it serves as a scaffold for generating diverse libraries of analogs. This aligns with the increasing adoption of AI-driven drug discovery, another trending topic in scientific communities. Its chemical stability and compatibility with automated synthesis tools further enhance its utility in modern laboratories.

For researchers seeking detailed protocols or safety data, the compound's CAS registry number (1448059-16-2) is a critical identifier in databases like PubChem and Reaxys. Online discussions often revolve around its handling precautions and storage conditions, underscoring the importance of proper laboratory practices. While not classified as hazardous under standard regulations, its handling guidelines are frequently updated to reflect the latest research findings.

In summary, 1-(2,4-dichloro-5-methylbenzenesulfonyl)-3-(2-methylpropane-2-sulfonyl)pyrrolidine represents a compelling case study in the intersection of organic synthesis, drug development, and sustainable chemistry. Its multifaceted applications and alignment with cutting-edge research trends ensure its continued relevance in both academic and industrial settings.